3-Benzyl-3'-(4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole

• IUPAC Name: 3-benzyl-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C18H14N4O3/c1-23-14-9-7-13(8-10-14)16-20-18(25-22-16)17-19-15(21-24-17)11-12-5-3-2-4-6-12/h2-10H,11H2,1H3
• InChI Key: PQBDXBQPVOMXJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=NC(=NO3)CC4=CC=CC=C4
• Molecular Formula: C18H14N4O3
• Molecular Weight: 334.3 g/mol

Description

3-Benzyl-3'-(4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is known for its unique chemical structure and is synthesized using specific methods.

Mechanism of Action

The mechanism of action of 3-Benzyl-3'-(4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole is not well understood. However, it is believed that this compound interacts with specific receptors in the body, which results in various biochemical and physiological effects.
Biochemical and Physiological Effects
Research has shown that 3-Benzyl-3'-(4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole has various biochemical and physiological effects. This compound has been shown to have antioxidant properties, which can help protect cells from damage caused by free radicals. Additionally, this compound has been shown to have anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Benzyl-3'-(4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole in lab experiments is its unique chemical structure. This compound has a wide range of potential applications and can be used in various fields of research. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with.

Future Directions

There are various future directions for the use of 3-Benzyl-3'-(4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole in scientific research. One of the most significant directions is in the field of organic electronics. This compound has the potential to be used as a building block for the synthesis of new organic semiconductors with improved properties. Additionally, this compound has potential applications in the field of medicine, where it could be used as a drug candidate for the treatment of various diseases.
Conclusion
In conclusion, 3-Benzyl-3'-(4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole is a heterocyclic compound with various potential applications in scientific research. This compound has a unique chemical structure and is synthesized using specific methods. Research has shown that this compound has various biochemical and physiological effects, and has potential applications in the fields of organic electronics and medicine. Future research in this area could lead to the development of new and improved materials and drugs.

Synthesis Methods

The synthesis of 3-Benzyl-3'-(4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole involves the use of specific chemical reactions. One of the most common methods used for the synthesis of this compound is the condensation reaction between 4-methoxybenzohydrazide and benzilic acid. This reaction results in the formation of the desired compound, which is then purified using various techniques.

Scientific Research Applications

3-Benzyl-3'-(4-methoxyphenyl)-5,5'-bi-1,2,4-oxadiazole has various applications in scientific research. One of the most significant applications is in the field of organic electronics. This compound has been used as a building block for the synthesis of organic semiconductors, which have potential applications in electronic devices such as solar cells and transistors.